Cas no 78905-09-6 (Benzene,1-ethynyl-2-(trimethylsilyl)-)

Benzene,1-ethynyl-2-(trimethylsilyl)- structure
78905-09-6 structure
Product name:Benzene,1-ethynyl-2-(trimethylsilyl)-
CAS No:78905-09-6
MF:C11H14Si
MW:174.314363956451
CID:553652
PubChem ID:594458

Benzene,1-ethynyl-2-(trimethylsilyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-ethynyl-2-(trimethylsilyl)-
    • <(o-trimethylsilyl)phenyl>acetylene
    • Silane, (2-ethynylphenyl)trimethyl-
    • (2-Ethynylphenyl)(trimethyl)silane #
    • o-trimethylsilylphenylacetylene
    • SKRALBDPWWULBT-UHFFFAOYSA-N
    • 78905-09-6
    • starbld0007776
    • DTXSID701292706
    • (2-Ethynylphenyl)trimethylsilane
    • 1-Ethynyl-2-(trimethylsilyl)benzene
    • Inchi: InChI=1S/C11H14Si/c1-5-10-8-6-7-9-11(10)12(2,3)4/h1,6-9H,2-4H3
    • InChI Key: SKRALBDPWWULBT-UHFFFAOYSA-N
    • SMILES: C[Si](C)(C)C1=CC=CC=C1C#C

Computed Properties

  • Exact Mass: 174.086
  • Monoisotopic Mass: 174.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0A^2

Experimental Properties

  • Density: 0.91
  • Boiling Point: 217.4°Cat760mmHg
  • Flash Point: 73.9°C
  • Refractive Index: n20/D 1.528(lit.)
  • LogP: 2.91550

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